Cas no 90645-64-0 (1-cyclopent-2-en-1-yl-2-methylpropan-2-ol)

90645-64-0 structure
Product name:1-cyclopent-2-en-1-yl-2-methylpropan-2-ol
1-cyclopent-2-en-1-yl-2-methylpropan-2-ol Chemical and Physical Properties
Names and Identifiers
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- 1-cyclopent-2-en-1-yl-2-methylpropan-2-ol
- AG-K-94329
- CTK5G8268
- 1-(cyclopent-2-enyl)-2-methylpropan-2-ol
- NSC54831
- AC1L6D5L
- 1-cyclopent-2-enyl-2-methyl-propan-2-ol
- 3-Cyclopentenyl-tert.-butanol
- (1-cyclopent-2-enyl)-2-methylpropan-2-ol
- 1-(cyclopent-2-en-1-yl)-2-methylpropan-2-ol
- DTXSID10288236
- NSC-54831
- 90645-64-0
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- Inchi: InChI=1S/C9H16O/c1-9(2,10)7-8-5-3-4-6-8/h3,5,8,10H,4,6-7H2,1-2H3
- InChI Key: GDAMZQOJRBYNAK-UHFFFAOYSA-N
- SMILES: CC(C)(CC1CCC=C1)O
Computed Properties
- Exact Mass: 140.12
- Monoisotopic Mass: 140.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.933
- Boiling Point: 200.6°C at 760 mmHg
- Flash Point: 78.5°C
- Refractive Index: 1.481
- PSA: 20.23000
- LogP: 2.11360
1-cyclopent-2-en-1-yl-2-methylpropan-2-ol Related Literature
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Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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Chaoyang Ge,Wenhao Zhai,Cheng Tian,Shiqi Zhao,Tong Guo,Shuren Sun,Weixi Chen,Guangzhao Ran RSC Adv., 2019,9, 16779-16783
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4. Book reviews
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Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
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Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
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Xianhui Chen,Yuanyuan Peng,Xiaobo Tao,Quan Li New J. Chem., 2021,45, 22902-22907
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Reem Mousa,Shifra Lansky,Gil Shoham,Norman Metanis Chem. Sci., 2018,9, 4814-4820
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Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
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R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
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